Cas no 924871-23-8 (4-(3-Methoxyphenoxy)-1,2,5-oxadiazol-3-amine)

• Product name: 4-(3-Methoxyphenoxy)-1,2,5-oxadiazol-3-amine
• CAS No: 924871-23-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD08848253
• CID: 2951519
• PubChem ID: 16762432

4-(3-Methoxyphenoxy)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-甲氧基苯氧基)呋咱-3-基]胺
• 4-(3-methoxyphenoxy)-1,2,5-oxadiazol-3-amine
• 1,2,5-Oxadiazol-3-amine, 4-(3-methoxyphenoxy)-
• STK352013
• BB 0259512
• CS-0241125
• MFCD08848253
• 924871-23-8
• ALBB-010467
• OPWARCFFAHTIAW-UHFFFAOYSA-N
• LS-03546
• EN300-231513
• AKOS005167969
• H25697
• 4-(3-Methoxyphenoxy)-1,2,5-oxadiazol-3-amine

• MDL： MFCD08848253
• Inchi： 1S/C9H9N3O3/c1-13-6-3-2-4-7(5-6)14-9-8(10)11-15-12-9/h2-5H,1H3,(H2,10,11)
• InChI Key： OPWARCFFAHTIAW-UHFFFAOYSA-N
• SMILES： O(C1C(N([H])[H])=NON=1)C1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.4

4-(3-Methoxyphenoxy)-1,2,5-oxadiazol-3-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers